2-Ethylamino-3-methoxypyridine

• IUPAC Name: N-ethyl-3-methoxypyridin-2-amine
• InChI: InChI=1S/C8H12N2O/c1-3-9-8-7(11-2)5-4-6-10-8/h4-6H,3H2,1-2H3,(H,9,10)
• InChI Key: ZHSBBKCVTLHSHQ-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(C=CC=N1)OC
• Molecular Formula: C8H12N2O
• DSSTOX Substance ID: DTXSID20650768
• Molecular Weight: 152.19 g/mol
• CAS RN: 912761-77-4

Description

2-Ethylamino-3-methoxypyridine is a chemical compound with the empirical formula C8H12N2O. It has a molecular weight of 152.19. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The molecular structure of 2-Ethylamino-3-methoxypyridine can be represented by the SMILES string COC1=CC=CN=C1NCC. This indicates that the molecule consists of a pyridine ring with a methoxy group (OCH3) and an ethylamino group (C2H5NH) attached to it.

Physical And Chemical Properties Analysis

2-Ethylamino-3-methoxypyridine is a solid compound. It has a molecular weight of 152.19. Unfortunately, specific physical properties such as melting point, boiling point, and solubility were not found in the available resources.

Scientific Research Applications

Dual Chemosensor Development

2-Ethylamino-3-methoxypyridine and its derivatives have been explored in the development of chemosensors. For example, a rhodamine-based compound was synthesized as a dual chemosensor for Zn2+ and Al3+ ions, demonstrating high sensitivity and selectivity with distinctly separated excitation and emission wavelengths (Roy et al., 2019).

Study of Dipole Moments

Research has been conducted on the dipole moments of various substituted pyrazines, including 2-ethylamino-substituted pyrazines. This study helps in understanding the electronic effects of substituents and their interactions with the pyrazine ring (Lumbroso et al., 1980).

Rearrangement Studies

The compound and its analogs have been used in studies of thermally induced rearrangements, such as the transition of 2-methoxypyridine to N-methylpyridones under certain conditions. This research provides insights into the behavior of these compounds under thermal stress (Lister et al., 2003).

Synthesis of Microbiologically Active Derivatives

There has been significant research in synthesizing derivatives of 2-methoxypyridine, including those with antimicrobial properties. This includes the development of compounds with bacteriostatic or tuberculostatic activity (Miszke et al., 2008).

Redox and Spin State Studies in Iron(II) Complexes

The compound's derivatives have been used in the study of iron(II) terpyridyl complexes, examining the effects of electron-donating substituents like methoxy and diethylamino groups on redox and spin state properties (Hathcock et al., 1998).

Synthesis of New Pyridopyrazolo Derivatives

The compound is also instrumental in synthesizing novel pyridopyrazolo derivatives, contributing to the development of new chemical entities with potential applications in various fields (Kakehi et al., 1979).

Applications in Nonlinear Optics (NLO)

Derivatives of 2-methoxypyridine, such as those combined with squaric acid, have been synthesized and studied for their potential in nonlinear optical applications. This includes examining their structural and spectroscopic properties (Kolev et al., 2008).

Safety and Hazards

2-Ethylamino-3-methoxypyridine is classified as Acute Tox. 4 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). This means it is harmful if swallowed. It may also cause skin irritation and serious eye irritation. It is recommended to handle this compound with appropriate safety measures, including wearing protective gloves and eye protection.